SARS-CoV-2-IN-28 disodium

• Molecular Formula: C56H58Na2O8P2
• Molecular Weight: 967.0 g/mol
• InChI: InChI=1S/C56H60O8P2.2Na/c1-3-5-7-9-15-21-61-65(57,58)63-55-51-47-29-49(45-27-41-37-23-35(39(41)25-43(45)47)31-17-11-13-19-33(31)37)53(51)56(64-66(59,60)62-22-16-10-8-6-4-2)54-50-30-48(52(54)55)44-26-40-36-24-38(42(40)28-46(44)50)34-20-14-12-18-32(34)36;;/h11-14,17-20,25-28,35-38,47-50H,3-10,15-16,21-24,29-30H2,1-2H3,(H,57,58)(H,59,60);;/q;2*+1/p-2
• InChIKey: XXTWIACXFOXDMB-UHFFFAOYSA-L

SARS-CoV-2-IN-28 Disodium: Technical Overview

SARS-CoV-2-IN-28 disodium is a synthetic small molecule belonging to the class of 'molecular tweezers'—specifically, a two-armed diphosphate ester featuring a C7 alkyl linker . It is supplied as a disodium salt and is structurally engineered to target viral lipid envelopes. The compound is recognized in chemical and biological research registries for its primary application as an antiviral agent against SARS-CoV-2, with its activity quantified via established in vitro assays . Its procurement is strictly limited to research use only (RUO) [1].

1

Workflow

SARS-CoV-2 antiviral screening and viral entry mechanism studies

2

Selection

Extended-length molecular tweezer with C7 alkyl phosphate arms; disodium salt for aqueous preparation

3

Use Context

Membrane disruption assays, spike pseudoparticle transduction, and broad-spectrum enveloped virus panels

• [1] MedChemExpress. SARS-CoV-2-IN-28 disodium Product Page. View Source

Why SARS-CoV-2-IN-28 Disodium Cannot Be Substituted

Within the same class of 'molecular tweezers,' minor variations in alkyl chain length or aromatic systems lead to substantial differences in antiviral potency and membrane disruption profiles. The assay conditions and cellular models for these compounds are standardized , enabling direct cross-comparison. As detailed in the quantitative evidence below, the C7 alkyl chain of SARS-CoV-2-IN-28 disodium confers a demonstrably lower IC50 against SARS-CoV-2 activity compared to the C6 analog (SARS-CoV-2-IN-27) and the benzene system analog (SARS-CoV-2-IN-30) [1]. Furthermore, its cytotoxicity profile differs markedly from other analogs, which is a critical factor in selecting a lead candidate for downstream virological studies .

If replacing with

Medium-length tweezer analogs (IN-23, IN-26) – shorter alkyl chain and different tweezer geometry may not achieve sub-micromolar anti-SARS-CoV-2 response, based on reported SAR trends. Antiviral activity profile may shift substantially.

If using

Free acid form instead of disodium salt – identical IC50 values reported, but aqueous solubility and dissolution behavior may differ, potentially affecting assay preparation consistency.

If expecting

Broad-spectrum activity with shorter analogs – medium-length tweezers showed no detectable activity against RSV, IAV, MeV, and HSV-1 under comparable conditions; multi-virus screening may require this extended architecture.

• [1] MedChemExpress. SARS-CoV-2-IN-27 disodium Product Page. View Source

SARS-CoV-2-IN-28 Disodium: Comparative Evidence

Superior Anti-SARS-CoV-2 Potency vs. Medium-Length Analogs

SARS-CoV-2-IN-28 disodium demonstrates a 2.5-fold higher potency in inhibiting SARS-CoV-2 activity (IC50: 0.4 μM) compared to its closest structural analog, SARS-CoV-2-IN-27 disodium (C6 alkyl chain, IC50: 1.0 μM) [1][2]. It is also 1.5-fold more potent than SARS-CoV-2-IN-30 disodium (benzene system, IC50: 0.6 μM) . This differential highlights the critical role of the C7 alkyl linker in target engagement.

Anti-SARS-CoV-2 IC50 vs. Medium Analogs

Head-to-head

0.4 µM vs. 8.2 µM (IN-23, IN-26)

Reported potency context; ~20.5-fold lower IC50 with extended tweezer architecture. Supports sub-µM antiviral study design.

Caco2 cell infection assay, 2h exposure, day 2 readout.

Evidence Dimension	Inhibition of SARS-CoV-2 activity
Target Compound Data	IC50: 0.4 μM
Comparator Or Baseline	SARS-CoV-2-IN-27 disodium (IC50: 1.0 μM); SARS-CoV-2-IN-30 disodium (IC50: 0.6 μM)
Quantified Difference	2.5-fold lower IC50 vs. IN-27; 1.5-fold lower IC50 vs. IN-30
Conditions	In vitro SARS-CoV-2 infection assay

Why This Matters

This 2.5-fold potency advantage allows for lower working concentrations in antiviral assays, potentially reducing off-target effects and reagent costs.

• [1] MedChemExpress. SARS-CoV-2-IN-28 disodium Product Page. View Source
• [2] MedChemExpress. SARS-CoV-2-IN-27 disodium Product Page. View Source

Spike Pseudoparticle Inhibition vs. Medium-Length Analogs

The compound induces liposomal membrane disruption with an EC50 of 4.4 μM, which is 1.48-fold more potent than SARS-CoV-2-IN-27 disodium (EC50: 6.5 μM) and 1.57-fold more potent than SARS-CoV-2-IN-30 disodium (EC50: 6.9 μM) [1][2]. This suggests a more efficient disruption of lipid bilayers, which is hypothesized to be its primary antiviral mechanism.

Spike Pseudoparticle IC50 vs. Medium Analogs

Head-to-head

1.0 µM vs. 2.6 µM (IN-23, IN-26)

Spike-mediated entry inhibition context; 2.6-fold lower IC50, supporting viral entry mechanism research.

Pseudoparticle transduction assay with pre-incubation.

Evidence Dimension	Liposomal membrane disruption
Target Compound Data	EC50: 4.4 μM
Comparator Or Baseline	SARS-CoV-2-IN-27 disodium (EC50: 6.5 μM); SARS-CoV-2-IN-30 disodium (EC50: 6.9 μM)
Quantified Difference	1.48-fold lower EC50 vs. IN-27; 1.57-fold lower EC50 vs. IN-30
Conditions	In vitro liposome assay

Why This Matters

Greater membrane disruption efficiency at lower concentrations indicates a more robust mechanism of action against enveloped viruses, reducing the required dose for effective viral inactivation.

• [1] MedChemExpress. SARS-CoV-2-IN-28 disodium Product Page. View Source
• [2] MedChemExpress. SARS-CoV-2-IN-27 disodium Product Page. View Source

Broad-Spectrum Antiviral Activity Against Enveloped Viruses

SARS-CoV-2-IN-28 disodium exhibits a CC50 of 213.1 μM in Caco-2 cells, which is higher than the CC50 of SARS-CoV-2-IN-25 disodium (117.9 μM) [1]. This results in a superior selectivity index (SI) for SARS-CoV-2-IN-28 (SI = CC50/IC50 = 213.1 / 0.4 = 532.8) compared to SARS-CoV-2-IN-25 (SI = 117.9 / 1.8 = 65.5) in the same cell line.

Broad-Spectrum Activity vs. Medium Analogs

Head-to-head

RSV 7.1 µM, IAV 24.5 µM, MeV 4.0 µM, HSV-1 1.6 µM

Broad-spectrum enveloped virus screening context. Medium-length analogs inactive at tested concentrations.

Cell-based infection assays, standardized conditions.

Evidence Dimension	Cytotoxicity and Selectivity
Target Compound Data	CC50: 213.1 μM; Selectivity Index: 532.8
Comparator Or Baseline	SARS-CoV-2-IN-25 disodium (CC50: 117.9 μM; Selectivity Index: 65.5)
Quantified Difference	1.8-fold higher CC50; 8.1-fold higher Selectivity Index
Conditions	Caco-2 cell viability assay

Why This Matters

A higher selectivity index is paramount for minimizing confounding cytotoxicity in antiviral assays, ensuring that observed viral inhibition is a direct effect of the compound rather than general cellular toxicity.

• [1] MedChemExpress. SARS-CoV-2-IN-28 disodium Product Page. View Source

Selectivity Index in Caco2 Cells

Beyond SARS-CoV-2, SARS-CoV-2-IN-28 disodium inhibits multiple enveloped respiratory viruses with defined IC50 values: RSV (7.1 μM), IAV (24.5 μM), MeV (4.0 μM), and HSV-1 (1.6 μM) . This profile demonstrates broader activity compared to SARS-CoV-2-IN-25, which shows IC50s of 1.8 μM (SARS-CoV-2), 11.6 μM (IAV), 1.9 μM (MeV), and 1.5 μM (HIV-1) . While both are broad-spectrum, the specific IC50 values differ, allowing for targeted selection based on the virus of interest.

Selectivity Index (Caco2)

Cross-study

SI = 533 (CC50 213.1 µM / IC50 0.4 µM)

Reported selectivity window in intestinal epithelial model; supports dose-range selection for antiviral assays.

Caco2 viability, 2h exposure. Comparator GC376 showed narrower margin in literature.

Evidence Dimension	Broad-spectrum antiviral activity
Target Compound Data	IC50: RSV (7.1 μM), IAV (24.5 μM), MeV (4.0 μM), HSV-1 (1.6 μM)
Comparator Or Baseline	SARS-CoV-2-IN-25 disodium: SARS-CoV-2 (1.8 μM), IAV (11.6 μM), MeV (1.9 μM), HIV-1 (1.5 μM)
Quantified Difference	SARS-CoV-2-IN-28 is 2.3-fold more potent against MeV, while SARS-CoV-2-IN-25 is 2.1-fold more potent against IAV.
Conditions	In vitro viral infection assays

Why This Matters

This distinct broad-spectrum profile allows researchers to select the most appropriate analog for specific virology projects, such as those focused on MeV versus IAV.

SARS-CoV-2-IN-28 Disodium: Application Scenarios

Anti-SARS-CoV-2 Screening & Mechanism Studies

Given its superior potency against SARS-CoV-2 activity (IC50: 0.4 μM) and spike pseudoparticle transduction (IC50: 1.0 μM) compared to direct analogs IN-27 and IN-30 [1][2], this compound is optimally suited as a primary positive control or initial hit for SARS-CoV-2-focused screening campaigns. Its high selectivity index in Caco-2 cells ensures reliable data interpretation .

Broad-Spectrum Enveloped Virus Screening

With its lowest recorded EC50 for liposomal membrane disruption (4.4 μM) among the tested molecular tweezer analogs [1][2], SARS-CoV-2-IN-28 disodium is the preferred tool compound for mechanistic studies focused on viral envelope destabilization, membrane fusion inhibition, and the biophysical characterization of lipid-targeting antivirals.

Selectivity and Cytotoxicity Profiling

In research settings exploring therapeutic strategies for multiple enveloped viruses, SARS-CoV-2-IN-28 disodium provides a unique advantage. Its IC50 of 4.0 μM against MeV is 2.3-fold lower than that of analog IN-25 . This makes it the more effective choice for projects that require inhibition of MeV alongside SARS-CoV-2.

Molecular Tweezer SAR Studies

The compound's demonstrated ability to inactivate SARS-CoV-2 within 2 hours of exposure at low micromolar concentrations [1], combined with its potent membrane disruption properties, positions it as a candidate for formulating research-grade antiviral surface coatings or materials. The quantitative EC50 data against liposomes provides a clear benchmark for material loading and efficacy testing [2].

Application

Selection Property

Validation Focus

SARS-CoV-2 viral entry & mechanism studies

Extended-length tweezer with sub-µM antiviral response context

Caco2 cell-based infection and spike pseudoparticle assays

Broad-spectrum enveloped virus screening

Activity profile across RSV, IAV, MeV, HSV-1 (reported IC50 range)

Multi-virus cell-based infection panel context

Antiviral selectivity & cytotoxicity profiling

Reported selectivity index (SI ~533) in Caco2 cells

CC50/IC50 window for assay concentration range design

Molecular tweezer SAR studies

C7 alkyl, extended-length reference architecture

Structure-activity relationship trends vs. medium-length analogs

• [1] MedChemExpress. SARS-CoV-2-IN-28 disodium Product Page. View Source
• [2] MedChemExpress. SARS-CoV-2-IN-27 disodium Product Page. View Source